1-Nitroso-4-(2-phenylethenyl)benzene
Description
1-Nitroso-4-(2-phenylethenyl)benzene is a nitroso-substituted aromatic compound featuring a styryl (2-phenylethenyl) group at the para position of the benzene ring. Nitroso compounds are known for their electron-withdrawing nitroso (-NO) group, which influences reactivity, solubility, and electronic characteristics. The styryl moiety, a conjugated π-system, may contribute to unique photophysical or biological behaviors. This article compares 1-Nitroso-4-(2-phenylethenyl)benzene with structurally related nitroso and styryl-containing compounds, emphasizing molecular features, physicochemical properties, and biological relevance.
Properties
Molecular Formula |
C14H11NO |
|---|---|
Molecular Weight |
209.24 g/mol |
IUPAC Name |
1-nitroso-4-(2-phenylethenyl)benzene |
InChI |
InChI=1S/C14H11NO/c16-15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H |
InChI Key |
BMPJOHFBCOZGEI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=CC=C(C=C2)N=O |
Synonyms |
4-nitrosostilbene p-nitrosostilbene para-nitrosostilbene |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Hydroxyl and isopropyl groups in ST enhance hydrogen bonding and steric effects, critical for its bioactivity .
Physicochemical Properties
Solubility and Stability
- Nitroso derivatives are prone to photodegradation and thermal instability .
- Styryl-Containing Compounds : Extended conjugation improves solubility in organic solvents (e.g., dichloromethane, acetone) .
- ST : Hydroxyl groups improve water solubility, facilitating antibacterial activity .
Spectroscopic Properties
- Styryl groups absorb strongly in UV-Vis regions (λₘₐₓ ~250–300 nm), while nitroso groups may quench fluorescence due to electron withdrawal .
Reactivity
- Nitroso groups participate in cycloadditions (e.g., with dienes) to form heterocycles, as seen in the synthesis of dihydro-1,2-oxazines .
- Styryl moieties undergo electrophilic substitution or oxidation, altering conjugation and bioactivity .
Antibacterial Activity
- ST: Produced by Photorhabdus luminescens, ST exhibits broad-spectrum antibacterial activity by inhibiting prophenoloxidase (PO) in insects . Its hydroxyl and isopropyl groups are critical for target binding.
COX-2 Inhibition
- Styryl-containing quinazolinones (e.g., 4-[(E)-2-{3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl}ethenyl]benzenesulfonamide) show COX-2 inhibition (47.1% at 20 μM), suggesting styryl’s role in enhancing binding affinity .
Nitrosamine Implications
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
